Cas no 457928-87-9 ((2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol)
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol
- EN300-6506948
- 457928-87-9
-
- Inchi: 1S/C12H18O/c1-9(2)11-5-4-6-12(7-11)10(3)8-13/h4-7,9-10,13H,8H2,1-3H3/t10-/m0/s1
- InChI Key: FNDLKNHPVKYEIG-JTQLQIEISA-N
- SMILES: OC[C@H](C)C1C=CC=C(C=1)C(C)C
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506948-0.05g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 0.05g |
$2254.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-0.1g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 0.1g |
$2361.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-0.25g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 0.25g |
$2468.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-0.5g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 0.5g |
$2576.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-1.0g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 1g |
$2683.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-2.5g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 2.5g |
$5258.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-5.0g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 5g |
$7780.0 | 2023-05-31 | ||
| Enamine | EN300-6506948-10.0g |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol |
457928-87-9 | 10g |
$11537.0 | 2023-05-31 |
(2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol
Comprehensive Overview of (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol (CAS No. 457928-87-9): Properties, Applications, and Industry Insights
The compound (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol (CAS No. 457928-87-9) is a chiral organic molecule with significant relevance in pharmaceutical and fine chemical industries. Its structural uniqueness, characterized by a stereogenic center at the 2-position and an isopropyl-substituted phenyl ring, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers increasingly focus on enantioselective synthesis and green chemistry approaches to produce this compound, aligning with global trends toward sustainable practices.
One of the most searched questions regarding CAS No. 457928-87-9 is its role in drug development. The (2R)-configuration of this alcohol derivative is critical for biological activity, as it often influences binding affinity to target proteins. Recent studies highlight its potential as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) and chiral ligands in asymmetric catalysis. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current pharmaceutical discourse.
From a synthetic perspective, the propan-1-ol moiety in (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol offers versatile functionalization opportunities. Chemists frequently explore its conversion to aldehydes, carboxylic acids, or esters—key transformations for API (Active Pharmaceutical Ingredient) manufacturing. Industry reports indicate rising interest in continuous flow chemistry and enzyme-mediated synthesis to optimize production of such intermediates, addressing both cost-efficiency and environmental concerns.
The isopropylphenyl group in this compound contributes to enhanced lipophilicity, a property highly relevant for blood-brain barrier penetration—a hot topic in neurological drug discovery. Computational chemistry studies using molecular docking and QSAR models often utilize derivatives of this scaffold to predict bioactivity, reflecting the integration of AI-driven drug design in modern research. These applications position 457928-87-9 as a compound of interest in neurodegenerative disease research.
Analytical characterization of (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. The purity of the R-enantiomer is crucial, as even minor traces of the S-isomer can impact pharmacological outcomes. This underscores the importance of quality control protocols, a subject frequently queried in pharmaceutical forums and regulatory guidelines discussions.
In material science, the compound’s aromatic-aliphatic hybrid structure finds niche applications in liquid crystal formulations and polymer modifiers. The bulky isopropyl group introduces steric effects that can tune material properties—an area explored in advanced material design patents. Such interdisciplinary applications demonstrate how CAS 457928-87-9 bridges chemistry and materials engineering.
Environmental and safety profiles of (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol are frequently searched topics. While not classified as hazardous under major GHS categories, proper handling guidelines emphasize ventilation and PPE usage during large-scale processing. These precautions align with broader industry shifts toward occupational health awareness and ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.
The commercial availability of 457928-87-9 through specialty chemical suppliers has expanded significantly, driven by demand from contract research organizations (CROs) and generic drug manufacturers. Market analyses suggest price fluctuations correlate with raw material supply chains, particularly for chiral starting materials—a reminder of how global trade dynamics impact fine chemicals.
Future research directions for this compound likely involve biocatalytic routes for improved stereoselectivity and solvent-free synthesis methods. Such innovations would address both atom economy principles and circular chemistry objectives—topics gaining traction in academic publications and industry whitepapers. These developments position (2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol as a case study in sustainable chiral chemistry.
457928-87-9 ((2R)-2-[3-(propan-2-yl)phenyl]propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)